Cas no 2227747-71-7 (3-fluoro-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol)

• Product Name: 3-fluoro-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol
• CAS No: 2227747-71-7
• MF: C₈H₆F₄O₂
• MW: 210.125656604767
• CID: 5961988
• PubChem ID: 165679604
• Update Time: 2025-05-21

3-fluoro-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol
• EN300-1951423
• 2227747-71-7
• 3-fluoro-4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenol

• Inchi： 1S/C8H6F4O2/c9-6-3-4(13)1-2-5(6)7(14)8(10,11)12/h1-3,7,13-14H/t7-/m1/s1
• InChI Key： WCFLYLHKUZXRQB-SSDOTTSWSA-N
• SMILES： FC([C@@H](C1C=CC(=CC=1F)O)O)(F)F

Computed Properties

• Exact Mass: 210.03039208g/mol
• Monoisotopic Mass: 210.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-fluoro-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol

Professional Introduction to Compound with CAS No. 2227747-71-7 and Product Name: 3-fluoro-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol

The compound identified by the CAS number 2227747-71-7 and the product name 3-fluoro-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in various therapeutic applications, particularly in the realm of drug discovery and development. The unique structural features of this molecule, including its fluorinated aromatic ring and the presence of a trifluoromethyl group, contribute to its distinctive chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of fluorinated compounds in enhancing the pharmacological efficacy and metabolic stability of drug candidates. The introduction of fluorine atoms into organic molecules can lead to improved binding affinity, altered pharmacokinetic profiles, and increased resistance to enzymatic degradation. In the case of 3-fluoro-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol, the strategic placement of fluorine atoms at specific positions on the aromatic ring plays a crucial role in modulating its interactions with biological targets.

The stereochemical configuration at the carbon atom in the (1R)-configuration is another critical aspect of this compound's design. Chiral centers are frequently found in biologically active molecules, and their precise stereochemistry can significantly influence the compound's biological activity. The (R) configuration in this molecule is likely a result of careful consideration during the synthetic process to ensure optimal interaction with potential biological targets.

One of the most compelling attributes of 3-fluoro-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol is its potential as a building block for more complex pharmacophores. The presence of a hydroxyethyl side chain provides a versatile handle for further functionalization, allowing chemists to explore a wide range of derivatives with tailored properties. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in fluorinated phenols due to their reported bioactivity in various disease models. Phenolic compounds are well-known for their antioxidant and anti-inflammatory properties, and the introduction of fluorine atoms can enhance these effects while also improving other pharmacokinetic parameters. Studies have demonstrated that fluorinated phenols can exhibit potent activity against a range of targets, including enzymes and receptors involved in metabolic disorders, cancer, and neurodegenerative diseases.

The synthesis of 3-fluoro-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol involves multiple steps that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and cross-coupling reactions, are employed to construct the desired molecular framework efficiently. The use of high-performance analytical techniques like NMR spectroscopy and mass spectrometry ensures the accurate characterization of the compound at each stage of synthesis.

From a computational chemistry perspective, the molecular structure of 3-fluoro-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol has been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure and potential interactions with biological targets. These computational studies help in predicting binding affinities and optimizing lead structures before they enter preclinical testing.

The pharmacological evaluation of 3-fluoro-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol has revealed promising activities in several in vitro assays. Initial studies suggest that this compound may exhibit inhibitory effects on key enzymes implicated in inflammatory pathways. The ability to modulate these pathways could make it a valuable candidate for developing treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary data indicate that 3-fluoro-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol may possess anticancer properties. Fluorinated phenols have been reported to interfere with critical cellular processes involved in tumor growth and progression. By targeting specific oncogenic pathways or enhancing tumor cell apoptosis, this compound could offer a novel approach to cancer therapy.

The development of new drug candidates is often hampered by issues related to bioavailability and metabolic stability. The structural features of 3-fluoro-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol, particularly the presence of fluorine atoms and the hydroxyethyl group, are expected to contribute to improved pharmacokinetic profiles compared to non-fluorinated analogs. These features can enhance solubility, reduce susceptibility to metabolic degradation, and prolong systemic circulation.

In conclusion,3-fluoro-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol represents a promising entity in pharmaceutical research with significant potential for further development into therapeutic agents. Its unique structural characteristics make it an attractive scaffold for designing molecules with enhanced bioactivity and improved pharmacokinetic properties. Ongoing studies aim to fully elucidate its mechanisms of action and explore its therapeutic applications across multiple disease areas.